3-(Cyclopentyloxy)-4-methoxybenzonitrile

• IUPAC Name: 3-cyclopentyloxy-4-methoxybenzonitrile
• InChI: InChI=1S/C13H15NO2/c1-15-12-7-6-10(9-14)8-13(12)16-11-4-2-3-5-11/h6-8,11H,2-5H2,1H3
• InChI Key: KHBXUQZYMCKLFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C#N)OC2CCCC2
• Molecular Formula: C13H15NO2
• DSSTOX Substance ID: DTXSID90381395
• Molecular Weight: 217.26 g/mol
• CAS RN: 159783-16-1

Description

Molecular Structure Analysis

The molecular structure of 3-(Cyclopentyloxy)-4-methoxybenzonitrile is characterized by a cyclopentyloxy group and a methoxy group attached to a benzonitrile ring. The exact structure can influence the compound’s physical and chemical properties, as well as its reactivity.

Chemical Reactions Analysis

The chemical reactions involving 3-(Cyclopentyloxy)-4-methoxybenzonitrile are complex and can be influenced by various factors. For instance, the presence of certain catalysts or reactants can affect the reaction rate and the products formed. Understanding these reactions is crucial for optimizing the use of this compound in different applications.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-(Cyclopentyloxy)-4-methoxybenzonitrile include its molecular weight, hydrogen bond donor count, hydrogen bond acceptor count, and rotatable bond count. These properties can influence how the compound behaves in different environments and how it interacts with other substances.

Scientific Research Applications

Enantiodivergent Synthesis of Rolipram

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Inhibitor of Phosphodiesterase

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Biological Activity of Rolipram

Rolipram, which can be synthesized from “3-(Cyclopentyloxy)-4-methoxybenzonitrile”, has varied biological activity. .

Synthesis of 2-(3-Cyclopentyloxy-4-methoxy-phenyl)-4-phenyl-but-3-ynylamine Hydrochloride

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Synthesis of 3-[3-(Cyclopentyloxy)-4-methoxyphenyl]acrylic Acid

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Synthesis of Cyclopentyl Isovanillin

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Future Directions

The development of Phosphodiesterase-4 inhibitors, such as 3-(Cyclopentyloxy)-4-methoxybenzonitrile, has been a topic of interest in recent years. These compounds have potential applications in the treatment of various diseases, such as chronic obstructive pulmonary disease. Future research will likely focus on optimizing the synthesis process, understanding the mechanism of action, and exploring potential applications.

Mechanism of Action

Target of Action

The primary targets of 3-(Cyclopentyloxy)-4-methoxybenzonitrile are the cAMP-specific 3’,5’-cyclic phosphodiesterase 4B and 4D . These enzymes play a crucial role in cellular signal transduction pathways. They regulate the intracellular levels of cyclic adenosine monophosphate (cAMP), a messenger molecule that transmits the effects of hormones like glucagon and adrenaline, which cannot pass through the cell membrane.

Mode of Action

3-(Cyclopentyloxy)-4-methoxybenzonitrile acts as an inhibitor of the cAMP-specific 3’,5’-cyclic phosphodiesterase 4B and 4D . By inhibiting these enzymes, it prevents the breakdown of cAMP, thereby increasing the concentration of cAMP within cells. This leads to a variety of downstream effects, depending on the specific cell type and the signaling pathways that are activated.

Biochemical Pathways

The increase in cAMP levels affects multiple biochemical pathways. cAMP is a second messenger, involved in the regulation of glycogen, sugar, and lipid metabolism. It activates protein kinase A (PKA), leading to phosphorylation of various proteins, altering their activity and thereby the metabolic pathways they regulate .

Pharmacokinetics

These properties significantly impact the bioavailability of the compound, determining the concentration of the drug in the body over time .

Result of Action

The increase in intracellular cAMP levels due to the action of 3-(Cyclopentyloxy)-4-methoxybenzonitrile can have various effects at the molecular and cellular level. These effects depend on the specific cell type and the signaling pathways that are activated. For instance, in some cells, increased cAMP levels can lead to changes in gene expression, cell growth, and differentiation .

Synthesis routes and methods I

Procedure details

Hydroxylamine hydrochloride (3.82 g) is added to a solution of 3-cyclopentyloxy-4-methoxybenzaldehyde (11.0 g) in acetic anhydride (30 mL) and the suspension heated in an oil bath at 100° C. until refluxing starts. The heating is then removed while the exothermic reaction refluxes gently. Heating at 100° C. is then continued for a further 1 hour. The dark solution is concentrated and the crude product dissolved in cyclohexane (200 mL). The solution is washed with 5% sodium bicarbonate solution (2×50 mL), water (2×50 mL) and brine (50 mL), and dried over magnesium sulfate. Upon evaporation, an amber oil (11.8 g) that is purified by flash chromatography (dichloromethane as eluant on silica column) gives 3-cyclopentyloxy-4-methoxybenzonitrile (8.6 g) as a pale yellow oil. [Elemental analysis: C,71.7; H,6.93; N,6.47%; calculated for C13H15NO2 : C,71.87; H,6.96; N,6.45%.].

Synthesis routes and methods II

Procedure details

3-cyclopentyloxy-4-methoxybenzaldehyde (13.00 g, 59.02 mM) and hydroxylamine hydrochloride (8.46 g, 118.04 mM) were dissolved in pyridine (120 ml) and the resultant mixture was heated to reflux for 23 hours. The solution obtained was cooled to room temperature, water (100 ml) was added, then the solution was extracted with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate, then the solvent was removed in vacuo to obtain a green oily residue. The residue was purified by flash chromatography (SiO2: eluted by 20% ethyl acetate/hexane). The solvent was removed in vacuo and the resultant product was dried to obtain 3-cyclopentyloxy-4-methoxybenzaldehyde oxime 14.57 g as a colorless oil. The 3-cyclopentyloxy-4-methoxybenzaldehyde oxime (14.57 g) thus obtained was dissolved in acetic acid (130 ml) and the resultant mixture was heated to reflux for 22 hours. The solution obtained was ice cooled, then a saturated sodium hydrogencarbonate solution was added to neutralize it. The solution was extracted with ethyl acetate, the organic layer was dried over anhydrous magnesium sulfate, and the solvent was removed in vacuo to obtain a red solid residue. The residue was purified by flash chromatography (SiO2: eluted by 25% ethyl acetate/hexane). The solvent was removed in vacuo and the result dried to obtain 3-cyclopentyloxy-4-methoxybenzonitrile 9.60 g (yield 75.2%) as a yellow-green oil.